Cas no 2172252-05-8 (1-(2,4-difluorophenyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(2,4-difluorophenyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172252-05-8
• MF: C₉H₅ClF₂N₂O₂S
• MW: 278.663006544113
• CID: 6395106
• PubChem ID: 165721111
• Update Time: 2025-05-23

1-(2,4-difluorophenyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-1H-pyrazole-5-sulfonyl chloride
• EN300-1591060
• 2172252-05-8

• Inchi： 1S/C9H5ClF2N2O2S/c10-17(15,16)9-3-4-13-14(9)8-2-1-6(11)5-7(8)12/h1-5H
• InChI Key： BCIYTDBTACWCPE-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C1C=CC(=CC=1F)F)(=O)=O

Computed Properties

• Exact Mass: 277.9728326g/mol
• Monoisotopic Mass: 277.9728326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(2,4-difluorophenyl)-1H-pyrazole-5-sulfonyl chloride

1-(2,4-Difluorophenyl)-1H-Pyrazole-5-Sulfonyl Chloride (CAS No. 2172252-05-8)

1-(2,4-Difluorophenyl)-1H-Pyrazole-5-Sulfonyl Chloride is a highly specialized organic compound with the CAS registry number 2172252-05-8. This compound belongs to the class of sulfonyl chlorides and is widely recognized for its applications in advanced chemical synthesis. The molecule features a pyrazole ring substituted with a 2,4-difluorophenyl group and a sulfonyl chloride moiety, making it a versatile building block in various chemical reactions.

The synthesis of 1-(2,4-Difluorophenyl)-1H-Pyrazole-5-Sulfonyl Chloride involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. Researchers have explored various routes, including the use of microwave-assisted synthesis and catalytic systems, to optimize the reaction pathways. These innovations have significantly contributed to the scalability of this compound for industrial applications.

One of the most notable applications of 1-(2,4-Difluorophenyl)-1H-Pyrazole-5-Sulfonyl Chloride is in the field of agrochemicals. The compound serves as an intermediate in the synthesis of novel herbicides and fungicides. Its unique chemical structure allows for selective targeting of specific enzymes and pathways in plants and pathogens, making it a valuable asset in crop protection. Recent studies have demonstrated its potential in developing next-generation pesticides with reduced environmental impact.

In addition to its role in agrochemicals, 1-(2,4-Difluorophenyl)-1H-Pyrazole-5-Sulfonyl Chloride has found applications in materials science. The compound is employed as a precursor in the synthesis of advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it ideal for use in high-performance materials. Researchers have reported promising results in using this compound to develop self-healing polymers and corrosion-resistant coatings.

The chemical properties of 1-(2,4-Difluorophenyl)-1H-Pyrazole-5-Sulfonyl Chloride are well-documented, with studies focusing on its stability, reactivity, and compatibility with various solvents. Recent investigations have highlighted its excellent thermal stability, which is crucial for its use in high-temperature applications. Furthermore, its reactivity towards nucleophilic substitutions has been extensively studied, providing insights into its potential for use in click chemistry and other rapid assembly techniques.

From an environmental perspective, the handling and disposal of 1-(2,4-Difluorophenyl)-1H-Pyrazole-5-Sulfonyl Chloride require careful consideration due to its classification as a sulfonyl chloride derivative. However, modern waste management practices have been developed to minimize its environmental footprint. Researchers are actively exploring methods to enhance the biodegradability of such compounds or to recycle them effectively.

In conclusion, 1-(2,4-Difluorophenyl)-1H-Pyrazole-5-Sulfonyl Chloride (CAS No. 2172252-05-8) stands as a testament to the advancements in modern organic chemistry. Its versatility across multiple application domains underscores its importance as a key intermediate in chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations across various industries.